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Introduction
These application notes provide a detailed protocol and supporting information for the

quantitative determination of human 9-CCN (also known as WISP2, CCN5) in serum samples

using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kit. 9-CCN is a member of

the CCN family of matricellular proteins, which are involved in various biological processes,

including cell adhesion, migration, proliferation, and signaling. Dysregulation of 9-CCN has

been implicated in several diseases, making its accurate quantification in biological samples

like serum a critical aspect of research and drug development.

The assay principle is a sandwich ELISA, where a microtiter plate is pre-coated with an

antibody specific to human 9-CCN.[1] Standards and samples are added to the wells, allowing

any 9-CCN present to bind to the immobilized antibody.[1] Subsequently, a biotin-conjugated

antibody specific for 9-CCN is added, followed by an avidin-horseradish peroxidase (HRP)

conjugate.[1] A substrate solution is then added, and the color development, which is

proportional to the amount of 9-CCN, is measured spectrophotometrically at 450 nm.[1] The

concentration of 9-CCN in the samples is determined by comparing their optical density (O.D.)

to a standard curve.[1]
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A typical standard curve is generated for each assay to ensure accuracy. The following table

represents example data obtained from a Human WISP2 ELISA Kit.[1] Note that this data is for

reference only, and users should generate their own standard curve for each experiment.[2]

Concentration (ng/mL) O.D. Corrected O.D.

20 2.169 2.089

10 1.646 1.566

5 1.158 1.078

2.5 0.947 0.867

1.25 0.465 0.385

0.625 0.322 0.242

0.313 0.178 0.098

0 (Blank) 0.080 0.000

Corrected O.D. is the Optical

Density at 450 nm with the

blank subtracted.[1]

Assay Performance Characteristics
Parameter Specification

Detection Range 0.312 - 20 ng/mL[2]

Sensitivity Typically less than 0.133 ng/mL[2]

Intra-Assay Precision CV% < 8%[1]

Inter-Assay Precision CV% < 10%[1]

Sample Type
Serum, plasma, cell culture supernatants, tissue

homogenates[3]

Specificity

High sensitivity and excellent specificity for

Human WISP2. No significant cross-reactivity or

interference with analogues was observed.[4]
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Experimental Protocols
Reagent Preparation

Wash Buffer (1x): If provided as a concentrate (e.g., 20x or 30x), dilute with deionized or

distilled water to a 1x solution. Store at 4°C.

Standard Dilution: Reconstitute the lyophilized standard with the provided standard diluent to

create a stock solution (e.g., 20 ng/mL).[1] Perform serial dilutions using the standard diluent

to prepare a 7-point standard curve (e.g., 20, 10, 5, 2.5, 1.25, 0.625, 0.313 ng/mL).[1] The

standard diluent serves as the zero standard (0 ng/mL).[1]

Biotinylated Antibody (1x): Briefly centrifuge the concentrated biotinylated antibody and dilute

it with the provided biotinylated antibody diluent to the working concentration.

Streptavidin-HRP (1x): Briefly centrifuge the concentrated Streptavidin-HRP and dilute it with

the HRP diluent to the working concentration.

Serum Sample Collection and Preparation
Blood Collection: Collect whole blood into a serum separator tube (SST).

Clotting: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.

Centrifugation: Centrifuge the clotted blood at 1000 x g for 20 minutes.

Serum Collection: Carefully aspirate the serum supernatant.

Storage: Assay the freshly prepared serum immediately. For later use, aliquot the serum and

store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

ELISA Assay Procedure
Well Preparation: Determine the number of wells required for standards, blanks, and

samples. It is recommended to run all in duplicate.

Sample/Standard Addition: Add 25 µL of each standard, blank, and serum sample into the

appropriate wells.[1]
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Incubation 1: Cover the plate and incubate for 80 minutes at 37°C.[1]

Washing 1: Aspirate the liquid from each well. Add 200 µL of 1x Wash Buffer to each well

and let it sit for 1-2 minutes. Aspirate the wash buffer. Repeat this wash step 2 more times for

a total of 3 washes. After the final wash, pat the plate dry against clean absorbent paper.[1]

Biotinylated Antibody Addition: Add 100 µL of 1x Biotinylated Antibody Working Solution to

each well.

Incubation 2: Cover the plate and incubate for 50 minutes at 37°C.

Washing 2: Repeat the wash step as described in step 4.

Streptavidin-HRP Addition: Add 100 µL of 1x Streptavidin-HRP Working Solution to each

well.

Incubation 3: Cover the plate and incubate for 30-45 minutes at 37°C.

Washing 3: Repeat the wash step as described in step 4, but for a total of 5 times.

Substrate Addition: Add 90-100 µL of TMB Substrate Solution to each well.

Incubation 4 (Color Development): Incubate the plate for 15-30 minutes at 37°C in the dark.

The solution will turn blue.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to

yellow.

Absorbance Reading: Immediately read the optical density (O.D.) of each well at 450 nm

using a microplate reader.

Mandatory Visualizations
9-CCN (WISP2) Signaling Pathway
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Caption: 9-CCN (WISP2) signaling interactions.

Experimental Workflow for Serum 9-CCN ELISA
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Caption: Step-by-step ELISA workflow for serum 9-CCN detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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